N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanamide

• Molecular Formula: C20H25N5O3S
• Molecular Weight: 415.5 g/mol
• IUPAC Name: N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(5-methyl-3-nitropyrazol-1-yl)propanamide
• InChI: InChI=1S/C20H25N5O3S/c1-12-9-17(25(27)28)23-24(12)8-7-18(26)22-19-15(11-21)14-6-5-13(20(2,3)4)10-16(14)29-19/h9,13H,5-8,10H2,1-4H3,(H,22,26)
• InChI Key: BTARLAKDFYPBMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCC(=O)NC2=C(C3=C(S2)CC(CC3)C(C)(C)C)C#N)[N+](=O)[O-]

Description

N-[6-(TERT-BUTYL)-3-CYANO-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL]-3-(5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)PROPANAMIDE is a complex organic compound with potential applications in various scientific fields. This compound features a benzothiophene core, a cyano group, and a pyrazole moiety, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[6-(TERT-BUTYL)-3-CYANO-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL]-3-(5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)PROPANAMIDE typically involves multiple steps, including the formation of the benzothiophene core, the introduction of the cyano group, and the attachment of the pyrazole moiety. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for achieving high yields and purity.

Industrial Production Methods: Industrial production of this compound may involve optimized synthetic routes to ensure cost-effectiveness and scalability. Techniques such as continuous flow synthesis and the use of automated reactors can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: N-[6-(TERT-BUTYL)-3-CYANO-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL]-3-(5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)PROPANAMIDE can undergo various